Cas no 61482-16-4 (Octanoic acid, 8-(1,1-dimethylethoxy)-3,7-dimethyl-)

• Product Name: Octanoic acid, 8-(1,1-dimethylethoxy)-3,7-dimethyl-
• CAS No: 61482-16-4
• MF: C₁₄H₂₈O₃
• MW: 244.370325088501
• CID: 477777
• PubChem ID: 71395433
• Update Time: 2025-04-19

Octanoic acid, 8-(1,1-dimethylethoxy)-3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 8-(1,1-dimethylethoxy)-3,7-dimethyl-
• 3,7-dimethyl-8-[(2-methylpropan-2-yl)oxy]octanoic acid
• 8-tert-Butoxy-3,7-dimethyloctanoic acid
• 61482-16-4
• DTXSID50817049

• Inchi： 1S/C14H28O3/c1-11(9-13(15)16)7-6-8-12(2)10-17-14(3,4)5/h11-12H,6-10H2,1-5H3,(H,15,16)
• InChI Key： JDGHCAJHPNYFFP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)CC(C)CCCC(C)CC(=O)O

Computed Properties

• Exact Mass: 244.20394
• Monoisotopic Mass: 244.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53